AC-PEN-ARG-GLY-ASP-CYS-OH
AC-PEN-ARG-GLY-ASP-CYS-OH
Brand Name:
Vulcanchem
CAS No.:
151171-08-3
VCID:
VC0122414
InChI:
InChI=1S/C22H36N8O9S2.C2H4O2/c1-11(32)27-16(22(2,3)41)19(36)29-12(5-4-7-25-21(23)24)17(34)26-9-15(33)28-13(6-8-31)18(35)30-14(10-40)20(37)39-38;1-2(3)4/h8,10,12-14,16,38,41H,4-7,9H2,1-3H3,(H,26,34)(H,27,32)(H,28,33)(H,29,36)(H,30,35)(H4,23,24,25);1H3,(H,3,4)/t12-,13-,14-,16+;/m0./s1
SMILES:
CC(=O)NC(C(=O)NC(CCCN=C(N)N)C(=O)NCC(=O)NC(CC=O)C(=O)NC(C=S)C(=O)OO)C(C)(C)S.CC(=O)O
Molecular Formula:
C24H40N8O11S2
Molecular Weight:
680.8 g/mol
AC-PEN-ARG-GLY-ASP-CYS-OH
CAS No.: 151171-08-3
Main Products
VCID: VC0122414
Molecular Formula: C24H40N8O11S2
Molecular Weight: 680.8 g/mol
CAS No. | 151171-08-3 |
---|---|
Product Name | AC-PEN-ARG-GLY-ASP-CYS-OH |
Molecular Formula | C24H40N8O11S2 |
Molecular Weight | 680.8 g/mol |
IUPAC Name | (2R)-2-[[(2S)-2-[[2-[[(2S)-2-[[(2R)-2-acetamido-3-methyl-3-sulfanylbutanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]acetyl]amino]-4-oxobutanoyl]amino]-3-sulfanylidenepropaneperoxoic acid;acetic acid |
Standard InChI | InChI=1S/C22H36N8O9S2.C2H4O2/c1-11(32)27-16(22(2,3)41)19(36)29-12(5-4-7-25-21(23)24)17(34)26-9-15(33)28-13(6-8-31)18(35)30-14(10-40)20(37)39-38;1-2(3)4/h8,10,12-14,16,38,41H,4-7,9H2,1-3H3,(H,26,34)(H,27,32)(H,28,33)(H,29,36)(H,30,35)(H4,23,24,25);1H3,(H,3,4)/t12-,13-,14-,16+;/m0./s1 |
Standard InChIKey | FLJZYJMUWOPMQL-IAFOQGIUSA-N |
Isomeric SMILES | CC(=O)N[C@H](C(=O)N[C@@H](CCCN=C(N)N)C(=O)NCC(=O)N[C@@H](CC=O)C(=O)N[C@@H](C=S)C(=O)OO)C(C)(C)S.CC(=O)O |
SMILES | CC(=O)NC(C(=O)NC(CCCN=C(N)N)C(=O)NCC(=O)NC(CC=O)C(=O)NC(C=S)C(=O)OO)C(C)(C)S.CC(=O)O |
Canonical SMILES | CC(=O)NC(C(=O)NC(CCCN=C(N)N)C(=O)NCC(=O)NC(CC=O)C(=O)NC(C=S)C(=O)OO)C(C)(C)S.CC(=O)O |
Synonyms | Ac-Pen-RGDC-OH cyclo(1,5)-Ac-Pen-Arg-Gly-Asp-Cys-OH cyclo(acetyl-penicillamyl-arginyl-glycyl-aspartyl-cysteinyl) cyclo(acetyl-penicillamyl-arginyl-glycyl-aspartyl-cysteinyl), mono(trifluoroacetate) salt PenRGDC |
PubChem Compound | 192520 |
Last Modified | Nov 11 2021 |
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